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Compound of Interest

Compound Name: 2-isocyanatoethyl acrylate

Cat. No.: B077736 Get Quote

CAS Number: 13641-96-8 Synonyms: AEI, 2-(Acryloyloxy)ethyl isocyanate

This technical guide provides a comprehensive overview of 2-isocyanatoethyl acrylate (AEI),

a versatile bifunctional monomer. It is intended for researchers, scientists, and professionals in

drug development, polymer chemistry, and materials science. This document details its

chemical and physical properties, synthesis, polymerization behavior, applications, and safety

protocols, supported by experimental methodologies and data visualizations.

Chemical and Physical Properties
2-Isocyanatoethyl acrylate is a unique molecule possessing two distinct reactive functional

groups: a vinyl group (acrylate) and an isocyanate group. This dual reactivity allows it to

participate in various polymerization and modification reactions, making it a valuable building

block for creating functional polymers and materials. The acrylate group can undergo free-

radical polymerization, while the isocyanate group readily reacts with nucleophiles such as

alcohols, amines, and water.

Table 1: Physical and Chemical Properties of 2-Isocyanatoethyl Acrylate
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Property Value

Molecular Formula C6H7NO3

Molecular Weight 141.12 g/mol

Appearance Colorless liquid

Boiling Point 75 °C at 13 mmHg

Density 1.09 g/cm³ at 25 °C

Refractive Index (n20/D) 1.445

Flash Point 185 °F (85 °C)

Purity ≥98.0%

| CAS Number | 13641-96-8 |

Synthesis of 2-Isocyanatoethyl Acrylate
A common laboratory-scale synthesis involves the reaction of 2-hydroxyethyl acrylate (HEA)

with an excess of a diisocyanate, such as isophorone diisocyanate (IPDI), followed by thermal

decomposition of the intermediate adduct.

Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a thermometer, a

dropping funnel, and a nitrogen inlet. The flask is charged with isophorone diisocyanate

(IPDI) and a polymerization inhibitor like hydroquinone.

Addition of HEA: 2-Hydroxyethyl acrylate (HEA) is added dropwise to the stirred IPDI

solution at a controlled temperature, typically around 60-70 °C, under a nitrogen atmosphere.

The molar ratio of IPDI to HEA is usually kept high (e.g., 2:1) to favor the formation of the

monoadduct.

Reaction Monitoring: The reaction progress is monitored by Fourier-transform infrared (FTIR)

spectroscopy, observing the disappearance of the hydroxyl peak from HEA and the

appearance of urethane linkage peaks.
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Decomposition: After the initial reaction is complete, the temperature is raised to induce the

thermal decomposition of the intermediate, yielding 2-isocyanatoethyl acrylate and

regenerating IPDI.

Purification: The product is purified by distillation under reduced pressure to separate it from

unreacted starting materials and byproducts.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Isocyanatoethyl
Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077736#2-isocyanatoethyl-acrylate-cas-number-
13641-96-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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